Cas no 35193-69-2 ((S)-(-)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol)

(S)-(-)-2-Hydroxy-2'-methoxy-1,1'-binaphthol is a chiral binaphthyl derivative widely used as a ligand in asymmetric synthesis and catalysis. Its rigid, axially chiral structure enables high stereoselectivity in reactions such as asymmetric hydrogenation, coupling, and oxidation. The presence of hydroxyl and methoxy groups at the 2- and 2'-positions enhances its coordination ability with transition metals, facilitating efficient enantioselective transformations. This compound is particularly valuable in pharmaceutical and fine chemical synthesis, where precise control over stereochemistry is critical. Its stability and well-defined configuration make it a reliable choice for researchers developing chiral catalysts or studying stereospecific reactions.
(S)-(-)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol structure
35193-69-2 structure
Product Name:(S)-(-)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol
CAS No:35193-69-2
MF:C21H16O2
MW:300.350545883179
CID:54390
PubChem ID:318597
Update Time:2025-06-07

(S)-(-)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol Chemical and Physical Properties

Names and Identifiers

    • (S)-2'-Methoxy-[1,1']binaphthalenyl-2-ol
    • (S)-(-)-2-Hydroxy-2'-methoxy-1,1'-binaphthalene
    • [1,1'-Binaphthalen]-2-ol, 2'-methoxy-, (1S)-
    • (-)-2'-methoxy-2-hydroxy-1,1'-binaphthyl
    • (R)-(+)-2-HYDROXY-2'-METHOXY-1,1'-BI-NAPHTHOL
    • (S)-2′
    • (S)-2'-methoxy-1,1'-binaphthyl-2-ol
    • 1-(2-methoxynaphthalen-1-yl)naphthalene-2-ol
    • 2'-methoxy-1,1'-binaphthyl-2-ol
    • binaphthalenyl-2-ol
    • 10.14272/SYSSVMYYSHYMAQ-UHFFFAOYSA-N.1
    • 79547-82-3
    • 2'-Methoxy-1,1'-binaphthalen-2-ol
    • binol-m
    • FT-0639240
    • DTXSID10956645
    • (S)-2 -Methoxy-[1,1 ]binaphthalenyl-2-ol
    • (S)-2'-Methoxy-[1,1'-binaphthalen]-2-ol
    • 2'-METHOXY-[1,1'-BINAPHTHALEN]-2-OL
    • SCHEMBL6563131
    • 2''-methoxy-1,1''-binaphthyl-2-ol
    • 1-(2-methoxynaphthalen-1-yl)naphthalen-2-ol
    • NSC-255513
    • (S)-(-)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol
    • A839711
    • 2'-Methoxy[1,1'-binaphthalen]-2-ol
    • A822642
    • doi:10.14272/SYSSVMYYSHYMAQ-UHFFFAOYSA-N.1
    • 1-(2-methoxy-1-naphthalenyl)-2-naphthalenol
    • CHEBI:188865
    • AMY14990
    • NSC255513
    • CHEMBL1094828
    • (R)-2'-Methoxy-[1,1'-binaphthalen]-2-ol
    • 35193-70-5
    • FD7345
    • BDBM50316626
    • 35193-69-2
    • FT-0744282
    • (R)-2'-Methoxy-[1,1']binaphthalenyl-2-ol
    • DB-347192
    • Inchi： 1S/C21H16O2/c1-23-19-13-11-15-7-3-5-9-17(15)21(19)20-16-8-4-2-6-14(16)10-12-18(20)22/h2-13,22H,1H3
    • InChI Key： SYSSVMYYSHYMAQ-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)O

Computed Properties

  • Exact Mass: 300.11500
  • Monoisotopic Mass: 300.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.303
  • Boiling Point: 529.863 °C at 760 mmHg
  • Flash Point: 274.251 °C
  • PSA: 29.46000
  • LogP: 5.37420

(S)-(-)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol Customs Data

  • HS CODE：2909499000
  • Customs Data：

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

(S)-(-)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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(S)-(-)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:35193-69-2)(S)-(-)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol
Order Number:A822642
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):316.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:35193-69-2)(S)-(-)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol
A822642
Purity:99%
Quantity:1g
Price ($):316.0
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